1-cyclohexyl-4-(2,5-dimethoxybenzyl)piperazine oxalate

• IUPAC Name: 1-cyclohexyl-4-[(2,5-dimethoxyphenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C19H30N2O2.C2H2O4/c1-22-18-8-9-19(23-2)16(14-18)15-20-10-12-21(13-11-20)17-6-4-3-5-7-17;3-1(4)2(5)6/h8-9,14,17H,3-7,10-13,15H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: DTDOPEIIROMSIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CCN(CC2)C3CCCCC3.C(=O)(C(=O)O)O
• Molecular Formula: C21H32N2O6
• Molecular Weight: 408.5 g/mol

Description

1-cyclohexyl-4-(2,5-dimethoxybenzyl)piperazine oxalate is a chemical compound that has been used in scientific research for its potential therapeutic properties. It is a piperazine derivative that has been synthesized and studied for its effects on the central nervous system.

Mechanism of Action

The mechanism of action of 1-cyclohexyl-4-(2,5-dimethoxybenzyl)piperazine oxalate is not fully understood, but it is thought to involve the modulation of serotonin signaling in the brain. It has been shown to act as a partial agonist at the 5-HT1A receptor, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal studies. It has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its antidepressant effects. It has also been shown to have anxiolytic effects, reducing anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-cyclohexyl-4-(2,5-dimethoxybenzyl)piperazine oxalate in lab experiments is its specificity for the 5-HT1A receptor, which may make it a useful tool for studying the role of this receptor in the regulation of mood and anxiety. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on 1-cyclohexyl-4-(2,5-dimethoxybenzyl)piperazine oxalate. One direction is to further investigate its mechanism of action and its effects on serotonin signaling in the brain. Another direction is to study its potential therapeutic effects in human clinical trials, particularly in the treatment of depression and anxiety disorders. Additionally, it may be useful to investigate its potential use in combination with other drugs or therapies.

Scientific Research Applications

1-cyclohexyl-4-(2,5-dimethoxybenzyl)piperazine oxalate has been studied for its potential therapeutic properties in a number of scientific research applications. It has been shown to have an affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. It has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.